Cas no 419556-94-8 (1-[4-(2-pyridinyl)-1-piperazinyl]-Ethanone)

• Product Name: 1-[4-(2-pyridinyl)-1-piperazinyl]-Ethanone
• CAS No: 419556-94-8
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 1112306
• PubChem ID: 572286
• Update Time: 2025-04-20

1-[4-(2-pyridinyl)-1-piperazinyl]-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-pyridinyl)-1-piperazinyl]-Ethanone
• SCHEMBL4550239
• AKOS008914512
• GS-0453
• SR-01000217180-1
• 1-(4-Pyridin-2-yl-piperazin-1-yl)ethanone
• SR-01000217180
• 8RA
• 1-Acetyl-4-(Pyridin-2-yl)piperazine
• 1-(4-pyridin-2-ylpiperazin-1-yl)ethanone
• LJEYUIVXISYCFI-UHFFFAOYSA-N
• 1-[4-(pyridin-2-yl)piperazin-1-yl]ethan-1-one
• 419556-94-8
• 1-[4-(PYRIDIN-2-YL)PIPERAZIN-1-YL]ETHANONE

• Inchi： 1S/C11H15N3O/c1-10(15)13-6-8-14(9-7-13)11-4-2-3-5-12-11/h2-5H,6-9H2,1H3
• InChI Key： LJEYUIVXISYCFI-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCN(C2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 36.4Ų